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Compound of Interest |

N-cyclopropyltetrahydro-2H-pyran-
Compound Name:

4-amine
CAS No.: 211814-16-3
Cat. No.: B1365496

Get Quote
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N-cyclopropyltetrahydro-2H-pyran-4-amine is a heterocyclic secondary amine that has
emerged as a valuable building block in contemporary drug discovery. Its structure, which
combines a saturated tetrahydropyran (THP) ring with a cyclopropylamine moiety, offers a
compelling blend of properties for medicinal chemists. The THP ring is a widely recognized
bioisostere for other cyclic systems and can improve physicochemical properties such as
solubility and metabolic stability. The cyclopropyl group introduces a degree of conformational
rigidity and a three-dimensional (sp3) character that is increasingly sought after in the design of
novel therapeutics to escape "flatland" and improve target engagement.

This guide provides a comprehensive technical overview of N-cyclopropyltetrahydro-2H-
pyran-4-amine, consolidating its chemical properties, a validated synthesis protocol, key
applications in drug development, and essential safety information. The insights herein are
curated to empower researchers to effectively leverage this compound in their synthetic and
medicinal chemistry programs.

Physicochemical and Structural Properties
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The fundamental properties of a chemical entity dictate its handling, reactivity, and suitability for

various applications. N-cyclopropyltetrahydro-2H-pyran-4-amine is characterized by the

following parameters.

Figure 1: Chemical Structure of N-cyclopropyltetrahydro-2H-pyran-4-amine.

Table 1: Physicochemical Properties

Property Value Source(s)
CAS Number 211814-16-3 [1]
Molecular Formula CsH1sNO [2]
Molecular Weight 141.21 g/mol [31121[4]
N-cyclopropyltetrahydro-2H-
IUPAC Name yeiop p_y Y [5]
pyran-4-amine
CYCLOPROPYL-
(TETRAHYDRO-PYRAN-4-
Synonyms [5112]
YL)-AMINE, N-
cyclopropyloxan-4-amine
) >97-98% (typical commercial
Purity [3B1[1]12]
grade)
Topological Polar Surface Area
21.26 A2 [3]
(TPSA)
LogP 0.9174 [3]
Hydrogen Bond Acceptors 2 [3]
Hydrogen Bond Donors 1 [3]
Rotatable Bonds 2 [3]

| Storage Conditions | Room Temperature, protect from light, keep sealed in a dry place |[3][2] |

Synthesis Protocol: Reductive Amination
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The most direct and widely adopted method for synthesizing N-cyclopropyltetrahydro-2H-
pyran-4-amine is the reductive amination of tetrahydro-4H-pyran-4-one with cyclopropylamine.
This two-step, one-pot process is efficient and scalable.

Causality of Experimental Choices:

e Reactants: Tetrahydro-4H-pyran-4-one serves as the carbonyl precursor to the THP ring
system. Cyclopropylamine is the primary amine that introduces the desired N-cyclopropyl

group.

o Solvent: Methanol or ethanol are commonly chosen as they effectively dissolve the reactants
and are compatible with the reducing agent. Dichloromethane (DCM) can also be used.

e Reducing Agent: Sodium triacetoxyborohydride (STAB) is the preferred reducing agent. It is
milder and more selective for the iminium intermediate than other hydrides like sodium
borohydride, minimizing side reactions such as the reduction of the starting ketone. It also
does not require strictly anhydrous or acidic conditions, simplifying the experimental setup.

e pH Control: Acetic acid is often added as a catalyst to facilitate the formation of the
intermediate iminium ion, which is the species that is subsequently reduced.
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Start Materials:
- Tetrahydro-4H-pyran-4-one
- Cyclopropylamine
- Sodium Triacetoxyborohydride (STAB)
- Solvent (e.g., DCM)

Step 1: Iminium Formation
Combine ketone and amine in solvent.
Stir at room temperature (e.g., 1 hour).

Catalyze with acetic acid if needed.

l

Step 2: Reduction
Add STAB portion-wise to the mixture.
Monitor reaction by TLC or LC-MS
until starting material is consumed.

y

Step 3: Work-up
Quench reaction with aqueous NaHCO:s.
Extract with an organic solvent (e.g., EtOACc).

l

Step 4: Purification
Dry organic layer (e.g., with Na2S0Oa).
P Y.

Concentrate under reduced pressure.
urify via column chromatography if necessar

|
s

Click to download full resolution via product page

Figure 2: General workflow for synthesis via reductive amination.
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Detailed Step-by-Step Methodology:

Reaction Setup: To a round-bottom flask charged with a magnetic stir bar, add tetrahydro-
4H-pyran-4-one (1.0 eq) and dichloromethane (DCM, ~10 mL per 1 g of ketone).

Amine Addition: Add cyclopropylamine (1.2 eq) to the solution and stir the mixture at room
temperature for 1-2 hours to facilitate the formation of the iminium intermediate.

Reduction: Slowly add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise over 20-
30 minutes. An exothermic reaction may be observed; maintain the temperature below 30°C.

Monitoring: Allow the reaction to stir at room temperature for 12-18 hours. Monitor the
reaction's progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass
Spectrometry (LC-MS) until the starting ketone is fully consumed.

Aqueous Work-up: Carefully quench the reaction by adding a saturated aqueous solution of
sodium bicarbonate (NaHCOs). Stir vigorously until gas evolution ceases.

Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the
aqueous layer twice more with DCM or ethyl acetate.

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate
(Na=S0a), filter, and concentrate under reduced pressure. The resulting crude oil can be
purified by flash column chromatography on silica gel if necessary to yield the pure product.

Applications in Drug Discovery and Medicinal
Chemistry

N-cyclopropyltetrahydro-2H-pyran-4-amine is not an active pharmaceutical ingredient itself

but rather a crucial intermediate or scaffold. Its value lies in its ability to be incorporated into

larger, more complex molecules, imparting desirable pharmacological and pharmacokinetic

properties.

Core Rationale for Use:

Scaffold Hopping & sp3-Richness: It serves as an excellent "sp3-rich" scaffold, which is a key
strategy to improve the three-dimensional shape, solubility, and metabolic profile of drug
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candidates compared to flat, aromatic systems.[6]

Vectorial Exit Point: The secondary amine provides a reliable point for chemical modification,
allowing chemists to "grow" the molecule in a specific direction towards a target's binding
pocket.

Improved Pharmacokinetics: The THP moiety is often used to enhance properties like
agueous solubility and to reduce metabolic liabilities, potentially leading to improved oral
bioavailability.[7][8]

N-cyclopropyltetrahydro-
2H-pyran-4-amine
(Building Block)

Input Binds to Biological Target

Diverse Library of Improved Therapeutic 3
Drug Candidates (e.g., Kinase, Receptor) Properties

Click to download full resolution via product page

Figure 3: Role as a building block in drug discovery.

Case Studies and Proven Applications:

Kinase Inhibitors: The scaffold has been incorporated into novel pyrimidin-2-amine
derivatives designed as potent Polo-like kinase 4 (PLK4) inhibitors for oncology applications.
[9] The inclusion of this moiety was part of a broader strategy to develop inhibitors with good
drug-like properties.[9]

TGF-3 Receptor Inhibitors: Researchers have successfully designed and synthesized potent
Transforming Growth Factor-f3 (TGF-P) type | receptor (ALKS5) inhibitors that feature the N-
cyclopropyl-tetrahydropyran motif.[8] One optimized compound from this series
demonstrated strong inhibitory activity both in vitro and in vivo, with an oral bioavailability of
57.6%, highlighting the scaffold's utility in creating orally active drugs.[8]

General Pharmaceutical Development: The compound is widely utilized as a building block in
the synthesis of various pharmaceuticals, particularly those targeting neurological disorders.

[7]

Safety, Handling, and Hazard Information
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As with any laboratory chemical, proper handling and awareness of potential hazards are
paramount for ensuring personal safety.

Table 2: GHS Hazard and Precautionary Statements
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Category Statement Source(s)
Signal Word Danger | Warning [10][11]
Hazard Statements H302: Harmful if swallowed. [11]
H312: Harmful in contact with
. [11]
skin.
H315: Causes skin irritation. [10][11]
H319: Causes serious eye
o [10][11]
irritation.
H332: Harmful if inhaled. [11]
H335: May cause respirator
o T PR oy
irritation.
P261: Avoid breathing
Precautionary Statements dust/fume/gas/mist/vapors/spr [10]
ay.
P280: Wear protective
gloves/protective clothing/eye [10]
protection/face protection.
P302+P352: IF ON SKIN:
Wash with plenty of soap and [10]
water.
P304+P340: IF INHALED:
Remove person to fresh air [10]
and keep comfortable for
breathing.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
[10]

Remove contact lenses, if
present and easy to do.

Continue rinsing.
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| | P501: Dispose of contents/container to an approved waste disposal plant. |[10] |

Handling and Personal Protective Equipment (PPE):

» Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.[12][13]

o Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA 29 CFR 1910.133 or European Standard EN166.[12][13]

» Skin Protection: Wear appropriate chemical-resistant gloves and protective clothing to
prevent skin exposure.[12]

» Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work
area.[10][12]

First Aid Measures:

¢ Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention if symptoms persist.[12]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes. Remove contaminated clothing.[12]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[12]

 Ingestion: Do not induce vomiting. Clean mouth with water and drink plenty of water
afterward. Seek immediate medical attention.[12]

Conclusion

N-cyclopropyltetrahydro-2H-pyran-4-amine (CAS 211814-16-3) stands out as a strategically
important building block for medicinal chemistry. Its favorable physicochemical properties,
combined with a three-dimensional structure, provide a robust starting point for the synthesis of
novel therapeutic agents with potentially improved pharmacokinetic profiles. The
straightforward and high-yielding reductive amination synthesis further enhances its appeal for
both small-scale research and larger-scale drug development campaigns. By understanding its
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properties, synthesis, and safe handling, researchers can effectively unlock the potential of this
versatile scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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